(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(thiophen-3-yl)methanone

• IUPAC Name: (2-chloro-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-thiophen-3-ylmethanone
• InChI: InChI=1S/C12H10ClNOS2/c13-11-5-9-6-14(3-1-10(9)17-11)12(15)8-2-4-16-7-8/h2,4-5,7H,1,3,6H2
• InChI Key: SGJQNIQKEQSTQH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC(=C2)Cl)C(=O)C3=CSC=C3
• Molecular Formula: C12H10ClNOS2
• Molecular Weight: 283.8 g/mol

Description

(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(thiophen-3-yl)methanone, also known as CP-544326, is a small molecule inhibitor that has been studied for its potential use in various scientific research applications.

Scientific Research Applications

Structural and Molecular Analysis

• The synthesis and structural elucidation of related compounds have provided insights into molecular interactions and properties. For instance, the study of the crystal and molecular structure of a compound with a similar structure revealed details about its crystalline form, exhibiting intermolecular hydrogen bonds, which could be relevant for understanding the behavior of "(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(thiophen-3-yl)methanone" in different environments (Lakshminarayana et al., 2009).

Chemical Synthesis and Modification

• Research has focused on the synthesis of novel compounds with potential biological activities. For example, organotin(IV) complexes derived from related compounds have been synthesized, characterized, and shown to possess antibacterial activities, suggesting the potential for similar activities in compounds with the target structure (Singh, Singh, & Bhanuka, 2016).

Molecular Docking and Theoretical Studies

• Theoretical studies and molecular docking have been employed to understand the binding interactions and antibacterial activity of synthesized compounds. Such studies provide a foundation for exploring the applications of "(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(thiophen-3-yl)methanone" in drug design and discovery (Shahana & Yardily, 2020).

Spectroscopic Characterization and Properties

• Spectroscopic methods have been used to characterize the physical and chemical properties of related compounds. This approach is crucial for understanding the electronic structure, reactivity, and potential applications of the compound (Chahma, Riopel, & Arteca, 2021).

Biological Screening and Evaluation

• Several studies have synthesized and evaluated the biological activity of compounds bearing structural similarities, highlighting the potential for "(2-chloro-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)(thiophen-3-yl)methanone" to serve as a lead compound in the development of new therapeutics (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).